Tetrasodium 2,2'-((4,4'-bis((1-hydroxy-6-((4-methoxyphenyl)amino)-3-sulphonato-2-naphthyl)azo)(1,1'-biphenyl)-3,3'-diyl)bis(oxy))diacetate
Overview
Description
Tetrasodium 2,2'-((4,4'-bis((1-hydroxy-6-((4-methoxyphenyl)amino)-3-sulphonato-2-naphthyl)azo)(1,1'-biphenyl)-3,3'-diyl)bis(oxy))diacetate is a useful research compound. Its molecular formula is C50H36N6Na4O16S2 and its molecular weight is 1132.9 g/mol. The purity is usually 95%.
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Properties
CAS No. |
6655-95-4 |
|---|---|
Molecular Formula |
C50H36N6Na4O16S2 |
Molecular Weight |
1132.9 g/mol |
IUPAC Name |
tetrasodium;2-[5-[3-(carboxylatomethoxy)-4-[[1-hydroxy-6-(4-methoxyanilino)-3-sulfonatonaphthalen-2-yl]diazenyl]phenyl]-2-[[1-hydroxy-6-(4-methoxyanilino)-3-sulfonatonaphthalen-2-yl]diazenyl]phenoxy]acetate |
InChI |
InChI=1S/C50H40N6O16S2.4Na/c1-69-35-11-5-31(6-12-35)51-33-9-15-37-29(19-33)23-43(73(63,64)65)47(49(37)61)55-53-39-17-3-27(21-41(39)71-25-45(57)58)28-4-18-40(42(22-28)72-26-46(59)60)54-56-48-44(74(66,67)68)24-30-20-34(10-16-38(30)50(48)62)52-32-7-13-36(70-2)14-8-32;;;;/h3-24,51-52,61-62H,25-26H2,1-2H3,(H,57,58)(H,59,60)(H,63,64,65)(H,66,67,68);;;;/q;4*+1/p-4 |
InChI Key |
VOKDSCNEKOORBR-UHFFFAOYSA-J |
SMILES |
COC1=CC=C(C=C1)NC2=CC3=CC(=C(C(=C3C=C2)O)N=NC4=C(C=C(C=C4)C5=CC(=C(C=C5)N=NC6=C(C=C7C=C(C=CC7=C6O)NC8=CC=C(C=C8)OC)S(=O)(=O)[O-])OCC(=O)[O-])OCC(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+] |
Canonical SMILES |
COC1=CC=C(C=C1)NC2=CC3=CC(=C(C(=C3C=C2)O)N=NC4=C(C=C(C=C4)C5=CC(=C(C=C5)N=NC6=C(C=C7C=C(C=CC7=C6O)NC8=CC=C(C=C8)OC)S(=O)(=O)[O-])OCC(=O)[O-])OCC(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+] |
| 6655-95-4 | |
Origin of Product |
United States |
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